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2-Ethoxypentane gas chromatography retention
time
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Compound Focus: 2-Ethoxypentane

CAS No.: 1817-89-6

Cat. No.: S705075

Chemical Properties of 2-Ethoxypentane

The table below summarizes key physical properties of 2-Ethoxypentane (CAS 1817-89-6) that can

influence its behavior in gas chromatography [1] [2].

Property Value Unit Sourcel/Notes
Molecular Formula C7H160 - [1]

Molecular Weight 116.2013 g/mol [1]

Boiling Point (Ty.j)) 377.50 £ 0.50 K (approx. 104.4 °C) NIST (Experimental)
Critical Temperature (T,) 549.69 K Joback Calculated
Vaporization Enthalpy (AvapH®) 33.20 kJ/mol Joback Calculated

Predicting Retention Time
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Since an experimental value is unavailable, you can estimate the retention time using established scientific

approaches. The following workflow outlines two primary methods.
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Detailed Methodology

The two prediction methods shown in the diagram involve the following steps:

¢ Quantitative Structure-Retention Relationship (QSRR)

o Process: This computational approach uses the chemical structure of 2-Ethoxypentane.
Software calculates numerical values (molecular descriptors) that represent its physical and
chemical properties [3]. A statistical model, such as Partial Least Squares (PLS) regression,
then correlates these descriptors with known retention data from a set of training compounds to
make a prediction [3].

o Data Requirements: You need a model trained on data from a GC system with a similar
stationary phase and temperature program. One study using this method for two-dimensional
GC reported prediction errors for retention time around 5% [3].

o Experimental Calibration with Retention Index

o Process: This method involves running your own experiment. You first analyze a homologous
series of n-alkanes under your specific GC conditions to establish a retention index scale [4].
Then, you run 2-Ethoxypentane and calculate its Kovats Retention Index based on its elution
time relative to the alkanes [3] [4].

o Application: This experimentally derived index is more reliable and reproducible than a simple
retention time. You can compare it against published retention index databases to identify the
compound or confirm its identity [4].

A Practical Path Forward

To obtain the retention time for your work, consider these steps:

e Consult Specialized Databases: Search commercial spectral libraries or chromatography data
repositories that may contain data for 2-Ethoxypentane.

¢ Perform Experimental Determination: The most reliable method is to obtain a pure standard and
analyze it using your own GC system and method. You can then build your own comparison guide.

¢ Refine Your Search: The term "sec-Amyl ethyl ether" is a known synonym for this compound [1] and
might yield different search results.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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